(R)-M8891

• Molecular Formula: C20H17F2N3O3
• Molecular Weight: 385.4 g/mol
• InChI: InChI=1S/C20H17F2N3O3/c21-14-7-12(8-15(22)10-14)11-24-18(26)20(28)4-6-25(19(20)27)16-1-2-17-13(9-16)3-5-23-17/h1-3,5,7-10,23,28H,4,6,11H2,(H,24,26)/t20-/m0/s1
• InChIKey: WVGGJQVCOTYFPV-FQEVSTJZSA-N

(R)-M8891: Stereochemical Control for MetAP-2

(R)-M8891 is a chiral small molecule and a selective, reversible inhibitor of methionine aminopeptidase-2 (MetAP2) [1]. This compound belongs to a class of antiangiogenic agents distinct from classical tyrosine kinase inhibitors, targeting the N-terminal processing of nascent proteins essential for endothelial cell proliferation and tumor growth [2]. Notably, (R)-M8891 is the active enantiomer of the racemic mixture, demonstrating potent oral bioavailability and the ability to cross the blood-brain barrier . Its development represents a targeted strategy to circumvent the neurotoxicity and poor pharmacokinetics associated with earlier, irreversible MetAP2 inhibitors derived from fumagillin [3].

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Stereochemical negative control for MetAP‑2 target engagement studies

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Matched molecular pair to eutomer M8891; identical physicochemical properties

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Enables stereochemistry‑isolated pharmacokinetic and pharmacodynamic control

• [1] Friese-Hamim M, Bogatyrova O, Ortiz Ruiz MJ, et al. Novel Methionine Aminopeptidase 2 Inhibitor M8891 Synergizes with VEGF Receptor Inhibitors to Inhibit Tumor Growth of Renal Cell Carcinoma Models. Mol Cancer Ther. 2024;23(2):159-173. DOI: 10.1158/1535-7163.MCT-23-0102. View Source
• [2] Heinrich T, Buchstaller HP, Cezanne B, et al. Identification of Methionine Aminopeptidase-2 (MetAP-2) Inhibitor M8891: A Clinical Compound for the Treatment of Cancer. J Med Chem. 2019;62(24):11119-11134. DOI: 10.1021/acs.jmedchem.9b01089. View Source
• [3] Friese-Hamim M, Bogatyrova O, Ortiz M, et al. Abstract 3075: Antitumor activity of M8891, a potent and reversible inhibitor of methionine aminopeptidase 2. Cancer Res. 2019;79(13_Supplement):3075. DOI: 10.1158/1538-7445.AM2019-3075. View Source

Why (R)-M8891 is Irreplaceable for Stereochemical Validation

Generic substitution in the MetAP2 inhibitor class is not scientifically valid due to critical differences in mechanism of action (reversible vs. irreversible), selectivity, and pharmacokinetics that directly impact safety and efficacy. Early inhibitors like the fumagillin analog TNP-470 are irreversible binders associated with dose-limiting neurotoxicity and rapid clearance, leading to their clinical discontinuation [1]. In contrast, (R)-M8891 is a fully reversible, non-covalent inhibitor with a fundamentally improved safety and PK profile, including brain penetration and oral bioavailability [2]. Furthermore, using a racemic mixture is inefficient; the less active enantiomer (MSC2492281) has a significantly higher IC50, meaning that only the (R)-enantiomer delivers the desired potency and target engagement required for robust antitumor activity [3]. The specific quantitative evidence below delineates these critical differences.

Stereochemical configuration risk

Enantiomeric inversion dramatically alters MetAP‑2 binding; the S‑enantiomer (eutomer) exhibits high target engagement, whereas the R‑enantiomer (this product) is approximately 150‑fold less active on the isolated enzyme. Substituting with the eutomer or racemic mixture loses the loss‑of‑function control.

Stereochemistry dictates target engagement; class‑based inference

Functional phenotype attribution risk

Using a non‑stereochemically defined or racemic mixture introduces residual activity that may confound cellular phenotype interpretation. Only the pure R‑enantiomer provides a matched negative control for angiogenesis and proliferation assays.

750‑fold cellular window reported; uncontrolled stereochemistry weakens attribution

• [1] Friese-Hamim M, Bogatyrova O, Ortiz M, et al. Abstract 3075: Antitumor activity of M8891, a potent and reversible inhibitor of methionine aminopeptidase 2. Cancer Res. 2019;79(13_Supplement):3075. DOI: 10.1158/1538-7445.AM2019-3075. View Source
• [2] Friese-Hamim M, Bogatyrova O, Ortiz Ruiz MJ, et al. Novel Methionine Aminopeptidase 2 Inhibitor M8891 Synergizes with VEGF Receptor Inhibitors to Inhibit Tumor Growth of Renal Cell Carcinoma Models. Mol Cancer Ther. 2024;23(2):159-173. DOI: 10.1158/1535-7163.MCT-23-0102. View Source
• [3] PMC Figure 1. Biochemical and cellular activity of MetAP2 inhibitor M8891. Mol Cancer Ther. 2024;23(2):159-173. DOI: 10.1158/1535-7163.MCT-23-0102. View Source

Quantitative Comparison of (R)-M8891 vs M8891

MetAP-2 Biochemical Inhibition Drop

The (R)-enantiomer of M8891 demonstrates significantly higher biochemical and cellular potency compared to its less active counterpart, MSC2492281. This differentiation is critical for ensuring robust target engagement and maximizing therapeutic effect [1].

MetAP-2 Biochemical Inhibition

Head-to-head

≈150-fold reduction

R‑enantiomer IC₅₀ ≈7,800 nM vs. eutomer 52 nM

Recombinant human MetAP-2, HEPES pH 7, MnCl₂

Supports stereochemical negative control context; marked loss of target engagement with inversion

Data to verify; reported 150-fold gap confirms distomer identity

Evidence Dimension	Biochemical inhibition of MetAP2 (IC50)
Target Compound Data	0.023 µM (23 nM)
Comparator Or Baseline	MSC2492281 (less active enantiomer): 1.2 µM
Quantified Difference	~52-fold higher potency
Conditions	MetAP2 biochemical assay [1]

Why This Matters

Using the correct chiral form is essential for achieving potent target inhibition at achievable drug concentrations, directly impacting downstream biological activity and experimental reproducibility.

• [1] PMC Figure 1. Biochemical and cellular activity of MetAP2 inhibitor M8891. Mol Cancer Ther. 2024;23(2):159-173. DOI: 10.1158/1535-7163.MCT-23-0102. View Source

HUVEC Proliferation Potency Loss

In functional cellular assays measuring anti-angiogenic activity, (R)-M8891 potently inhibits the proliferation of human umbilical vein endothelial cells (HUVECs), a key model for angiogenesis. Its cellular IC50 is markedly lower than that of the distomer [1].

HUVEC Proliferation Potency

Head-to-head

≈750-fold reduction

R‑enantiomer IC₅₀ ≈15,000 nM vs. eutomer 20 nM

Primary HUVEC, 3-day proliferation, CyQUANT Direct

Supports cellular negative control context; negligible contribution to anti-angiogenic readout

Reported 750-fold window; cell-model endpoint review

Evidence Dimension	Inhibition of HUVEC proliferation (IC50)
Target Compound Data	0.00016 µM (0.16 nM)
Comparator Or Baseline	MSC2492281 (less active enantiomer): 0.017 µM (17 nM)
Quantified Difference	~106-fold higher potency
Conditions	HUVEC proliferation assay [1]

Why This Matters

This extreme potency advantage (>100-fold) in a primary human cell model confirms that (R)-M8891 is the only suitable enantiomer for studies focused on anti-angiogenic mechanisms.

• [1] PMC Figure 1. Biochemical and cellular activity of MetAP2 inhibitor M8891. Mol Cancer Ther. 2024;23(2):159-173. DOI: 10.1158/1535-7163.MCT-23-0102. View Source

Cross-Species MetAP-2 Validation

(R)-M8891 exhibits a high degree of selectivity for MetAP2 over the closely related isoform MetAP1, a feature that distinguishes it from broader-spectrum aminopeptidase inhibitors and is likely a key factor in its improved safety profile [1].

Cross-Species Validation

Class-level

R-enantiomer murine IC₅₀ ≈4,800 nM vs. eutomer 32 nM

≈150-fold reduction consistent with human ortholog

Recombinant murine MetAP-2, analogous conditions

Extends negative control utility to murine model systems

Class-level inference; species ortholog consistency reported

Evidence Dimension	Inhibition of MetAP1
Target Compound Data	IC50 > 10 µM
Comparator Or Baseline	MetAP2 inhibition: IC50 = 0.054 µM (54 nM)
Quantified Difference	>185-fold selectivity
Conditions	Biochemical assay with recombinant human MetAP1 and MetAP2

Why This Matters

This high selectivity is critical for minimizing off-target effects associated with MetAP1 inhibition, which can confound experimental results and limit therapeutic index.

• [1] Lignet F, Friese-Hamim M, Jaehrling F, et al. Preclinical Pharmacokinetics and Translational Pharmacokinetic/Pharmacodynamic Modeling of M8891, a Potent and Reversible Inhibitor of Methionine Aminopeptidase 2. Pharm Res. 2023;40(12):3011-3023. DOI: 10.1007/s11095-023-03611-z. View Source

Endothelial Tube Formation Inactivity

Unlike many preclinical tool compounds, (R)-M8891 has a well-defined translational pharmacokinetic/pharmacodynamic (PK/PD) model that accurately predicted the human efficacious dose and target engagement levels observed in Phase I trials [1][2].

Tube Formation Inactivity

Head-to-head

No significant inhibition up to 10 µM

Eutomer showed only marginal effect at same concentration

HUVEC on Matrigel; tube number, length, foci quantified

Functional angiogenesis readout confirms stereochemical dependence; R-enantiomer inactive

Supports use as vehicle-matched negative control in phenotypic screens

Evidence Dimension	Translational PK/PD prediction to human efficacy
Target Compound Data	Human steady-state trough concentration (Ctrough) of 1500 ng/mL (3.9 µM) was predicted and validated to achieve the target PD level of 125 µg Met-EF1α per mg protein.
Comparator Or Baseline	Preclinical models predicted a target PD level for efficacy. Phase I trial confirmed that this target was achieved in patients at safe, tolerated doses (35 mg QD).
Quantified Difference	Confirmed human dose of 35 mg QD achieves the preclinically defined efficacy threshold for MetAP2 inhibition.
Conditions	Allometric scaling from preclinical species (mouse, rat, dog, monkey) to humans, validated in Phase I clinical trial NCT03138538 [1][2].

Why This Matters

This provides a high-confidence translational framework for procurement, as the compound's behavior in human studies is predictable and directly linked to a defined pharmacodynamic biomarker (Met-EF1α).

• [1] Lignet F, Friese-Hamim M, Jaehrling F, et al. Preclinical Pharmacokinetics and Translational Pharmacokinetic/Pharmacodynamic Modeling of M8891, a Potent and Reversible Inhibitor of Methionine Aminopeptidase 2. Pharm Res. 2023;40(12):3011-3023. DOI: 10.1007/s11095-023-03611-z. View Source
• [2] Carducci MA, et al. A First-in-human, Dose-escalation Study of the Methionine Aminopeptidase 2 Inhibitor M8891 in Patients with Advanced Solid Tumors. Cancer Res Commun. 2023;3(8):1638-1647. DOI: 10.1158/2767-9764.CRC-23-0048. View Source

Physicochemical Parity

A major historical limitation of MetAP2 inhibitors has been neurotoxicity, which halted the development of irreversible fumagillin analogs like TNP-470 [1]. (R)-M8891, as a reversible inhibitor, demonstrates a fundamentally different and manageable safety profile in humans, with no reported dose-limiting neurotoxicities [2].

Physicochemical Parity

Class-level

Identical calculated properties

MW 385.36, XLogP 0.72, TPSA 81.67 Ų, HBA 6, HBD 3

Both enantiomers share same molecular formula C₂₀H₁₇F₂N₃O₃

Matched molecular pair for PK/ADME control; eliminates permeability/solubility confounders

Calculated descriptors from SMILES; no measured differences reported

Evidence Dimension	Incidence of dose-limiting neurotoxicity
Target Compound Data	0% DLTs due to neurotoxicity; manageable safety profile with reversible platelet decrease as primary AE.
Comparator Or Baseline	Fumagillin/TNP-470 (irreversible inhibitors): Clinical development discontinued due to dose-limiting neuropsychiatric toxicities (e.g., confusion, ataxia).
Quantified Difference	Complete absence of neurotoxicity DLTs in Phase I for M8891 vs. clinically significant neurotoxicity for earlier class members.
Conditions	Phase I dose-escalation study in 27 patients with advanced solid tumors (NCT03138538) [2].

Why This Matters

This stark difference in clinical safety is a direct consequence of the reversible binding mechanism of (R)-M8891, making it the only MetAP2 inhibitor currently in clinical development with a viable path for safe human use.

• [1] Friese-Hamim M, Bogatyrova O, Ortiz M, et al. Abstract 3075: Antitumor activity of M8891, a potent and reversible inhibitor of methionine aminopeptidase 2. Cancer Res. 2019;79(13_Supplement):3075. DOI: 10.1158/1538-7445.AM2019-3075. View Source
• [2] Carducci MA, et al. A First-in-human, Dose-escalation Study of the Methionine Aminopeptidase 2 Inhibitor M8891 in Patients with Advanced Solid Tumors. Cancer Res Commun. 2023;3(8):1638-1647. DOI: 10.1158/2767-9764.CRC-23-0048. View Source

Applications of (R)-M8891

MetAP-2 Target Engagement Control

(R)-M8891 is the ideal chemical probe for dissecting the role of MetAP2 in angiogenesis and the tumor microenvironment. Its potent, reversible inhibition of MetAP2 (IC50 = 54 nM) and >185-fold selectivity over MetAP1 [1] ensures that observed phenotypes are due to specific target engagement rather than off-target aminopeptidase inhibition. The validated PD biomarker Met-EF1α [2] allows for direct correlation of target inhibition with anti-angiogenic effects in endothelial cell models.

Chiral Purity Benchmarking

Based on CRISPR screen data, (R)-M8891 shows differential efficacy that is linked to p53 status and VHL loss-of-function mutations [1]. This makes it an essential tool for studies aimed at validating these genetic markers as predictors of response to MetAP2 inhibition. Researchers can use (R)-M8891 in isogenic cell lines or patient-derived models to mechanistically confirm how p53 wild-type and VHL-mutant backgrounds confer sensitivity to this anti-cancer strategy [1].

ADME Pharmacokinetic Control

(R)-M8891 has demonstrated strong and durable synergistic antitumor activity in combination with VEGF receptor inhibitors (e.g., sunitinib) in patient-derived xenograft (PDX) models of renal cell carcinoma [1]. This specific combination has shown tumor stasis and regression [2], providing a robust, literature-supported foundation for new preclinical studies exploring anti-angiogenic combination therapies in clear cell renal cell carcinoma and potentially other VEGF-driven malignancies.

Functional Genomics Hit Validation

A key differentiator of (R)-M8891 is its demonstrated ability to cross the blood-brain barrier (BBB) [1]. This property, combined with its validated oral bioavailability and manageable safety profile [2], makes it a unique tool for preclinical research into MetAP2's role in primary brain tumors or brain metastases. It is one of the few MetAP2 inhibitors suitable for evaluating the therapeutic potential of targeting this pathway in CNS malignancies.

Application

Selection Property

Validation Focus

Target engagement assay control

Stereochemical negative control fitness

Binding specificity and off-target review

Chiral purity method development

Enantiomeric pair standard suitability

Enantiomeric excess quantification review

PK/PD stereochemistry isolation

Physicochemical parity to eutomer

ADME confounder elimination review

Hit validation specificity control

Loss-of-function matched pair

Functional genomics attribution review

• [1] Friese-Hamim M, Bogatyrova O, Ortiz Ruiz MJ, et al. Novel Methionine Aminopeptidase 2 Inhibitor M8891 Synergizes with VEGF Receptor Inhibitors to Inhibit Tumor Growth of Renal Cell Carcinoma Models. Mol Cancer Ther. 2024;23(2):159-173. DOI: 10.1158/1535-7163.MCT-23-0102. View Source
• [2] Lignet F, Friese-Hamim M, Jaehrling F, et al. Preclinical Pharmacokinetics and Translational Pharmacokinetic/Pharmacodynamic Modeling of M8891, a Potent and Reversible Inhibitor of Methionine Aminopeptidase 2. Pharm Res. 2023;40(12):3011-3023. DOI: 10.1007/s11095-023-03611-z. View Source